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Compound of Interest

Compound Name: Bms 182874

Cat. No.: B1667164 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of investigational compounds like BMS-182874 are paramount to ensuring laboratory safety

and environmental protection. This guide provides essential, step-by-step procedures for the

safe disposal of BMS-182874, grounded in safety data sheet recommendations.

Core Safety and Handling Data
BMS-182874 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects[1]. Adherence to proper safety protocols is therefore critical. The following table

summarizes key safety and handling information.
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Parameter Information Source

CAS Number 153042-42-3 DC Chemicals[1]

GHS Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

DC Chemicals[1]

Personal Protective Equipment

(PPE)

Full personal protective

equipment.
DC Chemicals[1]

Handling Precautions

Avoid inhalation, contact with

eyes and skin. Avoid dust and

aerosol formation. Use only in

areas with appropriate exhaust

ventilation. Do not eat, drink or

smoke when using this

product.

DC Chemicals[1]

Storage Conditions

Keep container tightly sealed

in a cool, well-ventilated area.

Store at -20°C (powder) or

-80°C (in solvent).

DC Chemicals

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
DC Chemicals

Accidental Release Measures

Absorb solutions with finely-

powdered liquid-binding

material (diatomite, universal

binders). Decontaminate

surfaces and equipment by

scrubbing with alcohol.

DC Chemicals

Experimental Protocol: Disposal of BMS-182874
The fundamental principle for the disposal of BMS-182874 is to manage it as hazardous waste.

The following protocol outlines the necessary steps.

Objective: To safely dispose of BMS-182874 in accordance with established safety guidelines.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.dcchemicals.com/msds/MSDS_DC75331.html
https://www.dcchemicals.com/msds/MSDS_DC75331.html
https://www.dcchemicals.com/msds/MSDS_DC75331.html
https://www.dcchemicals.com/msds/MSDS_DC75331.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, gloves, lab coat.

Designated hazardous waste container, appropriately labeled.

Waste disposal tags or labels as required by your institution.

Sealable bags for contaminated disposables.

Procedure:

Waste Segregation:

Do not mix BMS-182874 waste with non-hazardous laboratory trash.

Collect all solid waste, including contaminated vials, weighing papers, and disposable

labware, in a designated, leak-proof hazardous waste container.

Collect liquid waste containing BMS-182874 in a separate, compatible, and clearly labeled

hazardous waste container.

Container Labeling:

Clearly label the hazardous waste container with "Hazardous Waste," the full chemical

name "BMS-182874," and any other information required by your institution's

environmental health and safety (EHS) office.

Handling Contaminated Materials:

Any materials used to clean up spills, such as absorbent pads or wipes, must also be

treated as hazardous waste and placed in the designated solid waste container.

Final Disposal:

The primary directive for the final disposal of BMS-182874 is to "Dispose of contents/

container to an approved waste disposal plant".
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Arrange for the collection of the hazardous waste container by your institution's EHS or a

licensed hazardous waste disposal contractor.

Documentation:

Maintain a log of the waste generated, including the quantity and date of disposal, as per

your laboratory's standard operating procedures.

Disposal Workflow
The following diagram illustrates the logical flow of the disposal process for BMS-182874.
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Start: BMS-182874 Waste Generated

Wear Appropriate PPE

Segregate Waste
(Solid vs. Liquid)

Label Hazardous Waste Container

Place Waste in Labeled Container

Store Securely for Pickup

Arrange for Professional Disposal
(Approved Waste Plant)

End: Document Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of BMS-182874.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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